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Compound of Interest

Compound Name: 2-Amino-4,6-dichloronicotinamide

Cat. No.: B13653695

Get Quote

The precise compound "2-Amino-4,6-dichloronicotinamide" is a specific isomer within a

family of dichlorinated aminonicotinamides. It is crucial to distinguish it from its isomers, as the

position of the amino and chloro groups significantly influences its chemical reactivity and

biological activity.

A closely related isomer, 4-Amino-2,6-dichloronicotinamide, has the registered CAS number

918898-03-0.[1] The molecular formula for this compound is C₆H₅Cl₂N₃O, with a molecular

weight of approximately 206.03 g/mol .

For the purpose of this guide, we will also draw comparative data from the extensively studied

precursor, 2-Amino-4,6-dichloropyrimidine (CAS: 56-05-3), as it shares a similar heterocyclic

core and reactivity patterns.[2]

Table 1: Physicochemical Properties of Related Compounds
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Compound
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Appearance
Melting
Point (°C)

4-Amino-2,6-

dichloronicoti

namide

918898-03-0 C₆H₅Cl₂N₃O 206.03 Not specified Not specified

2-Amino-4,6-

dichloropyrimi

dine

56-05-3 C₄H₃Cl₂N₃ 163.99

White to

brown

crystalline

powder

218.0-225.0

2-Amino-4,6-

dichloronicoti

nic acid

1864073-67-

5
C₆H₄Cl₂N₂O₂ 207.01 Not specified Not specified

Data compiled from multiple sources.[3]

Solubility Profile
Compounds in this class generally exhibit poor solubility in water but are soluble in organic

solvents such as acetone and toluene.[4] For analytical purposes, deuterated solvents like

DMSO-d₆ are commonly used.[5]

Part 2: Synthesis and Mechanistic Insights
The synthesis of substituted aminopyridines and aminopyrimidines often involves multi-step

processes, starting from readily available precursors. The strategic introduction of amino and

chloro groups is key to building the desired molecular architecture.

General Synthetic Strategy
A common approach involves the construction of the heterocyclic ring followed by functional

group interconversion. For instance, the synthesis of 5-substituted 2-amino-4,6-

dichloropyrimidines can be achieved from the corresponding 2-amino-4,6-dihydroxypyrimidine

analogs.[6] This transformation is typically accomplished using a strong chlorinating agent like

phosphorus oxychloride (POCl₃).[7]
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A patent describes a method for preparing 2-amino-4,6-dichloro-5-carboxamidopyrimidine

starting from 2-amino-4,6-dimethoxypyrimidine, which undergoes nitrosation, reduction,

formylation, hydrolysis, and finally chlorination.[7] This highlights a versatile route to

functionalized dichloropyrimidines.

Diagram 1: Generalized Synthetic Workflow
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Caption: A simplified workflow for the synthesis of functionalized 2-amino-4,6-

dichloropyrimidine derivatives.

Key Experimental Protocol: Chlorination of a
Dihydroxypyrimidine Intermediate
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This protocol is adapted from established methods for the synthesis of dichloropyrimidines.[6]

[7]

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add the 2-amino-4,6-dihydroxypyrimidine precursor (1 equivalent).

Addition of Reagents: Carefully add phosphorus oxychloride (POCl₃) (excess, e.g., 5-10

equivalents) and a catalytic amount of a tertiary amine such as N,N-dimethylaniline.

Heating: Heat the reaction mixture to reflux (typically 105-110 °C) for several hours.[7] The

reaction progress should be monitored by Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully

quench the excess POCl₃ by slowly pouring the reaction mixture into ice water.

pH Adjustment and Isolation: Neutralize the acidic solution with a base (e.g., ammonia water)

to a pH of 4.0-4.5, which may be followed by further adjustment to pH 7.0-7.5 to precipitate

the product.[7]

Purification: Collect the solid product by filtration, wash with water, and dry. Further

purification can be achieved by recrystallization from a suitable solvent like ethanol.

Causality behind Experimental Choices:

Excess POCl₃: Ensures complete conversion of the hydroxyl groups to chlorides.

N,N-dimethylaniline: Acts as a catalyst to facilitate the chlorination reaction.

Quenching in Ice Water: A highly exothermic reaction that needs to be controlled to prevent

overheating and potential side reactions.

pH Adjustment: The product's solubility is pH-dependent; adjusting the pH allows for

maximum precipitation and isolation.

Part 3: Analytical Characterization
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A combination of spectroscopic techniques is essential for the structural elucidation and purity

assessment of 2-amino-4,6-dichloronicotinamide and its analogs.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR is a powerful tool for determining the precise connectivity of atoms. For isotopically

labeled compounds like 2-Amino-4,6-dichloropyrimidine-¹³C₂, NMR can provide even deeper

structural insights through the observation of ¹³C-¹³C coupling.[5]

¹H NMR: The proton NMR spectrum would show characteristic signals for the amino group

protons (often a broad singlet) and any protons on the pyridine or pyrimidine ring.[5][8]

¹³C NMR: The carbon NMR spectrum provides information on the carbon skeleton. The

chemical shifts of the carbons are influenced by the attached functional groups (amino,

chloro, and amide).[9][10]

Table 2: Predicted NMR Data for 2-Amino-4,6-dichloropyrimidine

Nucleus
Predicted Chemical
Shift (δ) ppm

Multiplicity Solvent

¹H (-NH₂) ~7.0 - 8.0 Broad Singlet DMSO-d₆

¹H (H-5) ~6.5 - 7.5 Singlet DMSO-d₆

¹³C (C2) ~162 Singlet DMSO-d₆

¹³C (C4/C6) ~160 Singlet DMSO-d₆

¹³C (C5) ~105 Singlet DMSO-d₆

Note: These are approximate values and can vary based on experimental conditions.[5]

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the presence of specific functional groups.

N-H Stretching: The amino group (NH₂) typically shows stretching vibrations in the range of

3300-3500 cm⁻¹.[8]
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C=O Stretching: The amide carbonyl (C=O) group will exhibit a strong absorption band

around 1660-1680 cm⁻¹.

C-Cl Stretching: Carbon-chlorine bonds will have characteristic absorptions in the fingerprint

region.

Mass Spectrometry (MS)
Mass spectrometry is crucial for determining the molecular weight and elemental composition

of the compound. The presence of two chlorine atoms will result in a characteristic isotopic

pattern (M, M+2, M+4) in the mass spectrum, which is a definitive indicator of a dichlorinated

compound.

Diagram 2: Analytical Workflow for Structural Confirmation
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Caption: A comprehensive workflow for the analytical characterization of the target compound.
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Part 4: Applications in Research and Drug
Development
The 2-aminopyrimidine and 2-aminopyridine scaffolds are privileged structures in medicinal

chemistry due to their ability to form key hydrogen bond interactions with biological targets.

Role as a Chemical Intermediate
2-Amino-4,6-dichloropyrimidine and its derivatives are versatile intermediates for synthesizing a

wide range of biologically active molecules.[11][12] The two chlorine atoms are susceptible to

nucleophilic aromatic substitution (SNAr), allowing for the introduction of various functional

groups at the 4- and 6-positions.[13] This chemical handle is invaluable for creating libraries of

compounds for drug screening.

Therapeutic Potential
Derivatives of these scaffolds have shown promise in several therapeutic areas:

Antiviral Agents: 2-amino-4,6-dichloropyrimidine has been investigated for its broad-

spectrum antiviral activity.[6]

Anti-inflammatory Agents: Certain 5-substituted 2-amino-4,6-dichloropyrimidines have been

shown to inhibit nitric oxide (NO) production, suggesting potential as anti-inflammatory

agents.[6]

Anticancer Research: The aminopyrimidine core is a common feature in kinase inhibitors, a

major class of anticancer drugs.[5] The ability to functionalize the scaffold allows for the fine-

tuning of selectivity and potency against specific cancer-related kinases.[14][15]

Part 5: Safety and Handling
As with any chlorinated organic compound, proper safety precautions must be followed when

handling 2-amino-4,6-dichloronicotinamide and its analogs.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.[16][17]
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Ventilation: Handle the compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust or vapors.[16][17]

Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty

of water.[16][18] Avoid formation of dust and aerosols.[17]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place, away

from strong oxidizing agents.[4][16]

In case of fire, use water spray, carbon dioxide (CO₂), dry chemical, or alcohol-resistant foam.

[16] Firefighters should wear self-contained breathing apparatus.[16]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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